Owing to the prevalence of nitrogen-containing compounds in natural products and important pharmaceutical agents, chemists, have actively searched for the development of efficient and selective methodologies allowing for the facile construction of carbon–nitrogen bonds. Over the last decade, transition metal-catalyzed C–N bond construction via electrophilic amination reaction has emerged as an attractive approach for the synthesis of various organic molecules and pharmaceuticals. Particularly, O-benzoylhydroxylamines as an electrophilic aminating agent have proven to be the best and most widely used in both academic and industrial research. In this review, we highlight the key contributions to the recent transition metal-catalyzed C–N bond formation reactions using O-benzoylhydroxylamines as an aminating agent and their relevant mechanistic insights.Graphical Abstract

The severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) has caused a worldwide pandemic since 2019, spreading rapidly and posing a significant threat to human health and life. With over 6 billion confirmed cases of the virus, the need for effective therapeutic drugs has become more urgent than ever before. RNA-dependent RNA polymerase (RdRp) is crucial in viral replication and transcription, catalysing viral RNA synthesis and serving as a promising therapeutic target for developing antiviral drugs. In this article, we explore the inhibition of RdRp as a potential treatment for viral diseases, analysing the structural information of RdRp in virus proliferation and summarizing the reported inhibitors’ pharmacophore features and structure–activity relationship profiles. We hope that the information provided by this review will aid in structure-based drug design and aid in the global fight against SARS-CoV-2 infection.Graphical Abstract

In recent years, the combination of both thermal and photochemical contributions has provided interesting opportunities for solar upgrading of catalytic processes. Photothermal catalysis works at the interface between purely photochemical processes, which involve the direct conversion of photon energy into chemical energy, and classical thermal catalysis, in which the catalyst is activated by temperature. Thus, photothermal catalysis acts in two different ways on the energy path of the reaction. This combined catalysis, of which the fundamental principles will be reviewed here, is particularly promising for the activation of small reactive molecules at moderate temperatures compared to thermal catalysis and with higher reaction rates than those attained in photocatalysis, and it has gained a great deal of attention in the last years. Among the different applications of photothermal catalysis, CO2 conversion is probably the most studied, although reaction mechanisms and photonic-thermal synergy pathways are still quite unclear and, from the reaction route point of view, it can be said that photothermal-catalytic CO2 reduction processes are still in their infancy. This article intends to provide an overview of the principles underpinning photothermal catalysis and its application to the conversion of CO2 into useful molecules, with application essentially as fuels but also as chemical building blocks. The most relevant specific cases published to date will be also reviewed from the viewpoint of selectivity towards the most frequent target products.

Acetylcholine (ACh) is one of the most crucial neurotransmitters of the cholinergic system found in vertebrates and invertebrates and is responsible for many processes in living organisms. Disturbances in ACh transmission are closely related to dementia in Alzheimer’s and Parkinson’s disease. ACh in biological samples is most often determined using chromatographic techniques, radioenzymatic assays, enzyme-linked immunosorbent assay (ELISA), or potentiometric methods. An alternative way to detect and determine acetylcholine is applying spectroscopic techniques, due to low limits of detection and quantification, which is not possible with the methods mentioned above. In this review article, we described a detailed overview of different spectroscopic methods used to determine ACh with a collection of validation parameters as a perspective tool for routine analysis, especially in basic research on animal models on central nervous system. In addition, there is a discussion of examples of other biological materials from clinical and preclinical studies to give the whole spectrum of spectroscopic methods application. Descriptions of the developed chemical sensors, as well as the use of flow technology, were also presented. It is worth emphasizing the inclusion in the article of multi-component analysis referring to other neurotransmitters, as well as the description of the tested biological samples and extraction procedures. The motivation to use spectroscopic techniques to conduct this type of analysis and future perspectives in this field are briefly discussed.Graphical Abstract

Enantioselective synthesis through photocatalysis is one of the highly preferred approaches towards preparation of optically active compounds. This review elaborates and critically analyzes the different strategies of photocatalytic enantioselective reactions through H-bonding, transition metal catalysis, phase-transfer catalysis (PTC), chiral Lewis acid catalysis, N-heterocyclic carbene catalysis, and amine catalysis, and also explores ion pairs. In addition, it explains the different catalysis modes with multifunctional approaches for enantioselective photocatalytic reactions.

The Diels–Alder reaction (DAR) is found in myriad applications in organic synthesis and medicinal chemistry for drug development, as it is the method of choice for the expedient synthesis of complex natural compounds and innovative materials including nanomaterials, graphene expanses, and polymeric nanofibers. Furthermore, the greatest focus of attention of DARs is on the consistent reaction procedure with stimulus yields by highly stereo- and regioselective mechanistic pathways. Therefore, the present review is intended to summarize conventional solvent-free (SF) DARs for the expedient synthesis of heterocyclic compounds and materials. In particular, this review deals with the DARs of mechanochemical grinding, catalysis (including stereoselective catalysts), thermal, and electromagnetic radiation (such as microwave [MW], infrared [IR], and ultraviolet [UV] irradiation) in SF procedures. Therefore, this comprehensive review validates the application of DARs to pharmaceutical innovations and biorenewable materials through consistent synthetic approaches.Graphical Abstract

Photocatalytic reforming of biomass has emerged as an area of significant interest within the last decade. The number of papers published in the literature has been steadily increasing with keywords such as ‘hydrogen’ and ‘visible’ becoming prominent research topics. There are likely two primary drivers behind this, the first of which is that biomass represents a more sustainable photocatalytic feedstock for reforming to value-added products and energy. The second is the transition towards achieving net zero emission targets, which has increased focus on the development of technologies that could play a role in future energy systems. Therefore, this review provides a perspective on not only the current state of the research but also a future outlook on the potential roadmap for photocatalytic reforming of biomass. Producing energy via photocatalytic biomass reforming is very desirable due to the ambient operating conditions and potential to utilise renewable energy (e.g., solar) with a wide variety of biomass resources. As both interest and development within this field continues to grow, however, there are challenges being identified that are paramount to further advancement. In reviewing both the literature and trajectory of the field, research priorities can be identified and utilised to facilitate fundamental research alongside whole systems evaluation. Moreover, this would underpin the enhancement of photocatalytic technology with a view towards improving the technology readiness level and promoting engagement between academia and industry.

Near-infrared (NIR, 700–1700 nm) luminescent imaging is an emerging bioimaging technology with low photon scattering, minimal autofluorescence, deep tissue penetration, and high spatiotemporal resolution that has shown fascinating promise for NIR imaging-guided theranostics. In recent progress, NIR luminescent metal complexes have attracted substantially increased research attention owing to their intrinsic merits, including small size, anti-photobleaching, long lifetime, and metal-centered NIR emission. In the past decade, scientists have contributed to the advancement of NIR metal complexes involving efforts to improve photophysical properties, biocompatibility, specificity, pharmacokinetics, in vivo visualization, and attempts to exploit new ligand platforms. Herein, we summarize recent progress and provide future perspectives for NIR metal complexes, including d-block transition metals and f-block lanthanides (Ln) as NIR optical molecular probes for bioassays.

Conjugated polymers (CPs) have been recently widely investigated for their properties and their applications in different fields including photocatalysis. Among the family of CPs, polypyrrole (PPy) has been the most extensively studied owing to its good environmental stability, high electrical conductivity, superior redox properties and easy synthesis. Besides, nanostructured polypyrrole-based nanomaterials are a type of active organic materials for photocatalysis, which is one of their emerging applications. Nanostructuration of polypyrrole can reduce the electron-hole recombination because of short charge transfer distances and reactant adsorption, and product desorption can be enhanced owing to the high surface area offered by nanostructures. This review summarizes synthesis of different nanostructures based on π-conjugated polymer polypyrrole and the latest developments for photocatalytic applications, including degradation of organic pollutants and hydrogen generation.

1H-Indole-3-carbaldehyde and related members of the indole family are ideal precursors for the synthesis of active molecules. 1H-Indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules. This review highlights the recent applications of 1H-indole-3-carbaldehyde in such inherently sustainable multicomponent reactions from the period, 2014 to 2021 and provides an overview of the field that awaits further exploitation in the assembly of pharmaceutically interesting scaffolds.Graphical Abstract